Cas no 2138026-77-2 (3-5-chloro-4-formyl-3-(1-methyl-1H-pyrazol-5-yl)-1H-pyrazol-1-ylpropanenitrile)

• Product Name: 3-5-chloro-4-formyl-3-(1-methyl-1H-pyrazol-5-yl)-1H-pyrazol-1-ylpropanenitrile
• CAS No: 2138026-77-2
• MF: C₁₁H₁₀ClN₅O
• MW: 263.683000087738
• CID: 5848809
• PubChem ID: 165484461
• Update Time: 2025-10-30

3-5-chloro-4-formyl-3-(1-methyl-1H-pyrazol-5-yl)-1H-pyrazol-1-ylpropanenitrile Chemical and Physical Properties

Names and Identifiers

• 3-5-chloro-4-formyl-3-(1-methyl-1H-pyrazol-5-yl)-1H-pyrazol-1-ylpropanenitrile
• 2138026-77-2
• EN300-1128144
• 3-[5-chloro-4-formyl-3-(1-methyl-1H-pyrazol-5-yl)-1H-pyrazol-1-yl]propanenitrile

• Inchi： 1S/C11H10ClN5O/c1-16-9(3-5-14-16)10-8(7-18)11(12)17(15-10)6-2-4-13/h3,5,7H,2,6H2,1H3
• InChI Key： HLVKCFSEWGHRAU-UHFFFAOYSA-N
• SMILES： ClC1=C(C=O)C(C2=CC=NN2C)=NN1CCC#N

Computed Properties

• Exact Mass: 263.0573877g/mol
• Monoisotopic Mass: 263.0573877g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 18
• Rotatable Bond Count: 4
• Complexity: 357
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.3
• Topological Polar Surface Area: 76.5Ų

Additional information on 3-5-chloro-4-formyl-3-(1-methyl-1H-pyrazol-5-yl)-1H-pyrazol-1-ylpropanenitrile

Research Briefing on 3-5-chloro-4-formyl-3-(1-methyl-1H-pyrazol-5-yl)-1H-pyrazol-1-ylpropanenitrile (CAS: 2138026-77-2)

Recent advancements in the field of chemical biology and medicinal chemistry have highlighted the significance of pyrazole derivatives as key pharmacophores in drug discovery. Among these, the compound 3-5-chloro-4-formyl-3-(1-methyl-1H-pyrazol-5-yl)-1H-pyrazol-1-ylpropanenitrile (CAS: 2138026-77-2) has emerged as a promising candidate due to its unique structural features and potential therapeutic applications. This research briefing aims to provide a comprehensive overview of the latest studies and developments related to this compound.

The compound 3-5-chloro-4-formyl-3-(1-methyl-1H-pyrazol-5-yl)-1H-pyrazol-1-ylpropanenitrile has garnered attention for its role as an intermediate in the synthesis of bioactive molecules. Recent studies have focused on its application in the development of kinase inhibitors, particularly those targeting cancer-related pathways. The presence of both pyrazole and nitrile functional groups in its structure enhances its binding affinity to various enzymatic targets, making it a versatile scaffold for medicinal chemistry.

In a study published in the Journal of Medicinal Chemistry, researchers explored the synthesis and optimization of this compound to improve its pharmacokinetic properties. The study utilized computational modeling and in vitro assays to evaluate its inhibitory activity against specific kinases. Results indicated that modifications to the formyl and chloro substituents could significantly enhance selectivity and potency, paving the way for further preclinical investigations.

Another significant development involves the use of 3-5-chloro-4-formyl-3-(1-methyl-1H-pyrazol-5-yl)-1H-pyrazol-1-ylpropanenitrile in the design of novel anti-inflammatory agents. A recent patent application highlighted its efficacy in modulating inflammatory cytokines, suggesting potential applications in autoimmune diseases. The compound's ability to interact with key signaling pathways, such as NF-κB, underscores its therapeutic potential beyond oncology.

Despite these promising findings, challenges remain in optimizing the compound's bioavailability and reducing off-target effects. Ongoing research is focused on structural derivatization and formulation strategies to address these limitations. Collaborative efforts between academic institutions and pharmaceutical companies are expected to accelerate the translation of this compound into clinical candidates.

In conclusion, 3-5-chloro-4-formyl-3-(1-methyl-1H-pyrazol-5-yl)-1H-pyrazol-1-ylpropanenitrile (CAS: 2138026-77-2) represents a valuable chemical entity with diverse applications in drug discovery. Its unique structural attributes and demonstrated bioactivity make it a focal point for future research. Continued exploration of its mechanism of action and therapeutic potential will likely yield significant contributions to the field of chemical biology and medicinal chemistry.